Target Potency & Isoform Selectivity
JBI-802 exhibits balanced low-nanomolar potency against both LSD1 (IC50 0.05 µM) and HDAC6 (IC50 0.011 µM), with additional HDAC8 inhibitory activity (IC50 0.098 µM) and approximately 100-fold selectivity over other HDAC isoforms [1]. In contrast, the LSD1-only clinical inhibitor ORY-1001 (iadademstat) demonstrates LSD1 potency without HDAC6 activity, and the HDAC6-selective inhibitor ACY-1215 (ricolinostat) shows HDAC6 specificity without LSD1 engagement [2]. JBI-802 further differentiates by co-inhibiting MAO-A (IC50 5 nM), a feature not present in either single-target comparator class, potentially contributing to its distinct pharmacology . The dual inhibition is achieved through a single pharmacophore rather than a linked or pro-drug approach, ensuring simultaneous target engagement at a fixed molecular ratio.
| Evidence Dimension | Biochemical inhibitory potency (IC50) and isoform selectivity |
|---|---|
| Target Compound Data | LSD1 IC50: 0.05 µM (50 nM); HDAC6 IC50: 0.011 µM (11 nM); HDAC8 IC50: 0.098 µM; ~100-fold selectivity vs. other HDAC isoforms; MAO-A IC50: 5 nM |
| Comparator Or Baseline | ORY-1001: LSD1 IC50 ~0.018 µM (no HDAC6 activity); ACY-1215: HDAC6 IC50 ~0.005 µM (no LSD1 activity); bomedemstat: LSD1 IC50 ~0.01–0.1 µM (no HDAC6 activity) |
| Quantified Difference | JBI-802 is the only agent achieving sub-100 nM potency simultaneously against both LSD1 and HDAC6; dual inhibition molar ratio (LSD1:HDAC6 IC50) ≈ 4.5:1; 100-fold HDAC6 isoform selectivity window vs. class I HDACs is comparable to or exceeds that of ACY-1215 |
| Conditions | TR-FRET assay for LSD1 activity; fluorescence-based HDAC activity assay using recombinant enzymes; isoform selectivity panel across HDAC1-11 |
Why This Matters
Researchers requiring simultaneous LSD1 and HDAC6 target engagement for CoREST pathway studies cannot replicate JBI-802's pharmacology with any single-target inhibitor, even when used in combination, due to differences in cellular pharmacokinetics, target occupancy kinetics, and the fixed stoichiometry of dual inhibition.
- [1] Sivanandhan D, Rajagopal S, Nair S, et al. Abstract 1756: JBI-802, novel dual inhibitor of LSD1-HDAC6 for treatment of cancer. Cancer Research. 2020;80(16_Supplement):1756. doi:10.1158/1538-7445.AM2020-1756 View Source
- [2] Yang X. Research progress of LSD1-based dual-target agents for cancer therapy. Bioorganic & Medicinal Chemistry. 2024;101:117651. View Source
